Cas no 925050-77-7 (4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid)

• Product Name: 4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid
• CAS No: 925050-77-7
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 1073923
• PubChem ID: 17187886
• Update Time: 2025-05-20

4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Isobutyrylamino)anilino]-4-oxobutanoic acid
• 4-((4-Isobutyramidophenyl)amino)-4-oxobutanoicacid
• 4-[4-(2-methylpropanoylamino)anilino]-4-oxobutanoic acid
• 4-((4-Isobutyramidophenyl)amino)-4-oxobutanoic acid
• AN-329/43448553
• AKOS000319668
• 3-{[4-(2-methylpropanamido)phenyl]carbamoyl}propanoic acid
• 925050-77-7
• BB 0259577
• 4-({4-[(2-methylpropanoyl)amino]phenyl}amino)-4-oxobutanoic acid
• STL067565
• 4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid

• MDL： MFCD09428041
• Inchi： 1S/C14H18N2O4/c1-9(2)14(20)16-11-5-3-10(4-6-11)15-12(17)7-8-13(18)19/h3-6,9H,7-8H2,1-2H3,(H,15,17)(H,16,20)(H,18,19)
• InChI Key： RQJBAVMHYSPNGM-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CC=1)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.5Ų

4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-4-(Isobutyrylamino)anilino-4-oxobutanoicacid

4-(Isobutyrylamino)anilino-4-oxobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 925050-77-7, commonly referred to as 4-(Isobutyrylamino)anilino-4-oxobutanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, combining elements of anilines and amides, which are well-known for their versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of 4-(Isobutyrylamino)anilino-4-oxobutanoic acid in the context of enzyme inhibition and its role in modulating cellular pathways. Researchers have explored its ability to inhibit specific kinases, which are critical in various disease states, including cancer and inflammatory disorders. The compound's structure, featuring an aniline moiety and an oxo group, contributes to its ability to interact with target proteins in a highly specific manner.

The synthesis of CAS No. 925050-77-7 involves a multi-step process that leverages modern organic chemistry techniques. Key steps include the formation of the aniline derivative through nucleophilic substitution and the subsequent introduction of the isobutyryl group via amide bond formation. These steps are optimized to ensure high yields and purity, which are essential for downstream applications in pharmaceutical research.

In terms of biological activity, 4-(Isobutyrylamino)anilino-4-oxobutanoic acid has shown promise as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. Additionally, its structural flexibility allows for further modification, enabling researchers to explore a range of analogs with enhanced potency and selectivity.

The compound's stability under physiological conditions is another factor that makes it attractive for drug development. Studies have shown that CAS No. 925050-77-7 exhibits good solubility in aqueous solutions, which is crucial for its bioavailability. Furthermore, its pharmacokinetic profile indicates moderate absorption and clearance rates, making it a viable candidate for oral administration.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(Isobutyrylamino)anilino-4-oxobutanoic acid. Molecular docking studies have provided insights into its binding affinity with target proteins, revealing key interactions that contribute to its inhibitory effects. These findings have been instrumental in guiding further optimization efforts aimed at improving the compound's therapeutic potential.

In conclusion, CAS No. 925050-77-7, or 4-(Isobutyrylamino)anilino-4-oxobutanoic acid, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development initiatives.